Cas no 17042-16-9 (4-Methylhexan-3-one)

• Product Name: 4-Methylhexan-3-one
• CAS No: 17042-16-9
• Molecular Formula: C₇H₁₄O
• Molecular Weight: 114.18546
• CID: 145532
• PubChem ID: 86501

4-Methylhexan-3-one Properties

Names and Identifiers

• 4-Methylhexan-3-one
• 4-METHYL-3-HEXANONE
• 3-Hexanone,4-methyl
• 4-Methyl-hexan-3-on
• 4-methyl-hexan-3-one
• EINECS 241-111-6
• Ethyl 2-butyl ketone
• sec-butyl ethyl ketone
• 3-Hexanone,4-methyl-
• Ethyl sec-butyl ketone
• 1-Methylpropylethyl ketone
• Testosteronebenzoate
• SCHEMBL268198
• FT-0637479
• 17042-16-9
• DTXSID70871269
• MFCD00027051
• AKOS012858752
• CHEBI:195746
• 3-Hexanone, 4-methyl-
• NS00055109
• ULPMRIXXHGUZFA-UHFFFAOYSA-N
• LMFA12000032
• sec-butylethylketone

• InChIKey： ULPMRIXXHGUZFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-4-6(3)7(8)5-2/h6H,4-5H2,1-3H3
• SMILES： CC(CC)C(=O)CC

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104465066g/mol
• Heavy Atom Count: 8
• Complexity: 76.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.01160
• PSA: 17.07000
• Refractive Index: 1.4041
• Boiling Point: 138.73°C (estimate)
• Melting Point: -46.2°C (estimate)
• Density: 0.8118

4-Methylhexan-3-one Security Information

4-Methylhexan-3-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%